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Compound of Interest

Compound Name: 2-Chlorocetirizine

CAS No.: 83881-59-8

Cat. No.: B600803 Get Quote

2-Chlorocetirizine is a piperazine derivative primarily recognized within the pharmaceutical

industry as a positional isomer and a specified impurity of Cetirizine, a widely used second-

generation antihistamine.[1][2][3] While Cetirizine features a chlorine atom at the 4-position

(para-position) of one of its phenyl rings, 2-Chlorocetirizine is defined by the chlorine's

placement at the 2-position (ortho-position).[1][4][5] This structural distinction, though subtle, is

critical for drug development professionals and regulatory scientists. The accurate identification

and quantification of such impurities are paramount to ensuring the safety, efficacy, and quality

of the final drug product. This guide provides a detailed examination of the core molecular

identifiers of 2-Chlorocetirizine—its molecular formula and weight—and the authoritative

methodologies employed for their verification.

Core Physicochemical Identifiers
The fundamental identity of any chemical compound is established by its molecular formula

and corresponding molecular weight. For 2-Chlorocetirizine, these values are foundational for

analytical method development, pharmacokinetic studies, and quality control (QC) applications.

[2]

The quantitative data for 2-Chlorocetirizine is summarized below.
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Parameter Value Source

Molecular Formula C₂₁H₂₅ClN₂O₃ PubChem, Vulcanchem[1][6]

Molecular Weight 388.9 g/mol PubChem, ChemicalBook[6][7]

(Alternate Value) 388.89 g/mol ChemicalBook[7]

(Alternate Value) 388.888 g/mol Vulcanchem[1]

Monoisotopic Mass 388.1553704 Da PubChem[6]

IUPAC Name

2-[2-[4-[(2-chlorophenyl)-

phenylmethyl]piperazin-1-

yl]ethoxy]acetic acid

PubChem[6]

CAS Number 83881-59-8 PubChem, Vulcanchem[1][6]

Note: The minor variations in molecular weight reported across different databases are due to

differences in the atomic weights used for calculation and rounding conventions. For most

laboratory and regulatory purposes, 388.9 g/mol is the accepted standard.

Structural Elucidation and Visualization
The molecular formula C₂₁H₂₅ClN₂O₃ represents the elemental composition of 2-
Chlorocetirizine. The arrangement of these atoms into a unique three-dimensional structure

dictates the molecule's chemical behavior and pharmacological properties. The key structural

features include a central piperazine ring, a diphenylmethyl group where one phenyl ring is

substituted with chlorine at the ortho-position, and an ethoxy acetic acid side chain.

Caption: 2D structure of 2-Chlorocetirizine (C₂₁H₂₅ClN₂O₃).

Methodologies for Empirical Verification
The theoretical molecular weight and formula must be confirmed through empirical analysis. In

a drug development or quality control setting, a combination of analytical techniques is used to

provide orthogonal, self-validating data.
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Mass Spectrometry (MS) for Molecular Weight
Confirmation
Causality: Mass spectrometry is the gold-standard technique for determining the molecular

weight of a compound. It measures the mass-to-charge ratio (m/z) of ionized molecules. High-

Resolution Mass Spectrometry (HRMS), often using Time-of-Flight (TOF) or Orbitrap analyzers,

is particularly powerful as it provides a highly accurate mass measurement (typically to within 5

ppm). This precision is crucial as it allows for the confident determination of the elemental

composition, thereby directly verifying the molecular formula.

Experimental Protocol (General Workflow):

Sample Preparation: A dilute solution of 2-Chlorocetirizine reference standard is prepared

in a suitable solvent (e.g., methanol or acetonitrile with 0.1% formic acid).

Ionization: The sample is introduced into the mass spectrometer. Electrospray ionization

(ESI) is a common choice for a molecule like 2-Chlorocetirizine due to its polarity and is

typically run in positive ion mode to generate the protonated molecule [M+H]⁺.

Mass Analysis: The instrument separates the ions based on their m/z ratio. For 2-
Chlorocetirizine (MW = 388.9), the expected m/z for the [M+H]⁺ ion would be approximately

389.16.

Data Interpretation:

The most abundant peak in the resulting mass spectrum should correspond to the [M+H]⁺

ion.

Crucially, the isotopic pattern is examined. The presence of one chlorine atom (with its

characteristic ³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio) will produce a distinct A+2

peak (at m/z 391.16) with an intensity about one-third of the A peak (m/z 389.16). This

pattern is a definitive signature for a monochlorinated compound.

Using HRMS, the measured exact mass is compared to the theoretical exact mass of

C₂₁H₂₆ClN₂O₃⁺ (389.1630). A match within a narrow tolerance (e.g., < 5 ppm) confirms the

molecular formula.
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Elemental Analysis for Formula Validation
Causality: Elemental analysis provides the mass percentages of the constituent elements

(Carbon, Hydrogen, Nitrogen, etc.) in a pure sample. This data is used to calculate the

empirical formula—the simplest whole-number ratio of atoms. When combined with the

molecular weight from mass spectrometry, the precise molecular formula can be unequivocally

determined. This serves as a fundamental, independent verification of the compound's

composition.

Experimental Protocol (General Workflow):

Sample Preparation: A precisely weighed, highly pure sample of 2-Chlorocetirizine is

combusted in a furnace at high temperatures (≥900°C) in the presence of excess oxygen.

Combustion & Reduction: The combustion process converts carbon to CO₂, hydrogen to

H₂O, and nitrogen to N₂ gas (after passing through a reduction chamber). Chlorine is

converted to HCl.

Separation & Detection: The resulting gases are separated via gas chromatography and

quantified using a thermal conductivity detector. HCl is typically captured in a separate trap

and quantified by titration.

Calculation:

The instrument software calculates the percentage of C, H, N, and Cl in the original

sample.

Theoretical percentages for C₂₁H₂₅ClN₂O₃ are calculated: C (64.86%), H (6.48%), Cl

(9.11%), N (7.20%), O (12.34%).

The experimental percentages are compared to the theoretical values. A close agreement

(typically within ±0.4%) validates the proposed molecular formula.
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Caption: Workflow for the empirical validation of a molecular formula.

Conclusion
The molecular formula of 2-Chlorocetirizine is C₂₁H₂₅ClN₂O₃, corresponding to a molecular

weight of approximately 388.9 g/mol .[6][7] These fundamental properties are not merely

theoretical values but are rigorously confirmed through a multi-pronged analytical approach,

primarily employing mass spectrometry and elemental analysis. For researchers in

pharmaceutical sciences, a thorough understanding of these identifiers and their verification

methods is essential for distinguishing between closely related isomers and ensuring the purity

and integrity of active pharmaceutical ingredients like Cetirizine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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